Cas no 304693-64-9 (ethyl 2-(trifluoromethyl)pyrimidine-5-carboxylate)

Ethyl 2-(trifluoromethyl)pyrimidine-5-carboxylate is a fluorinated pyrimidine derivative widely used as a key intermediate in pharmaceutical and agrochemical synthesis. Its trifluoromethyl group enhances metabolic stability and lipophilicity, making it valuable in drug discovery for optimizing bioavailability. The ester functionality allows for further derivatization, enabling versatile applications in cross-coupling reactions and nucleophilic substitutions. This compound exhibits high purity and consistent reactivity, supporting precise synthetic routes. Its structural features contribute to the development of biologically active molecules, particularly in the design of kinase inhibitors and antimicrobial agents. Suitable for controlled environments, it is typically handled under inert conditions to preserve stability.

ethyl 2-(trifluoromethyl)pyrimidine-5-carboxylate structure

304693-64-9 structure

Product Name:ethyl 2-(trifluoromethyl)pyrimidine-5-carboxylate

CAS No:304693-64-9

MF:C₈H₇F₃N₂O₂

MW:220.148592233658

MDL:MFCD09754048

CID:829267

PubChem ID:21936133

Update Time:2025-06-07

ethyl 2-(trifluoromethyl)pyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

- ethyl 2-(trifluoromethyl)pyrimidine-5-carboxylate
- ETHYL 2-TRIFLUOROMETHYLPYRIMIDINE-5-CARBOXYLATE
- SCHEMBL346837
- MFCD09754048
- AB51523
- AKOS005146370
- CS-0042048
- SS-5108
- J-520660
- SY027425
- 5-Pyrimidinecarboxylic acid, 2-(trifluoromethyl)-, ethyl ester
- ethyl2-(trifluoromethyl)pyrimidine-5-carboxylate
- Ethyl 2-(trifluoromethyl)-5-pyrimidinecarboxylate
- ethyl 2-trifluoromethyl-pyrimidine-5-carboxylate
- 2-TRIFLUOROMETHYL-PYRIMIDINE-5-CARBOXYLIC ACID ETHYL ESTER
- 304693-64-9
- DB-001023
- BCP27305
- DTXSID00620348
- MDL： MFCD09754048
- Inchi： 1S/C8H7F3N2O2/c1-2-15-6(14)5-3-12-7(13-4-5)8(9,10)11/h3-4H,2H2,1H3
- InChI Key： LRUCUGOOQHJEQP-UHFFFAOYSA-N
- SMILES： FC(C1N=CC(C(=O)OCC)=CN=1)(F)F

Computed Properties

Exact Mass: 220.04600
Monoisotopic Mass: 220.046
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 224
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 52.1A^2

Experimental Properties

Density: 1.344
Melting Point: NA
Boiling Point: 194 ºC
Flash Point: 71 ºC
Refractive Index: 1.448
PSA: 52.08000
LogP: 1.67210
Vapor Pressure: 0.4±0.4 mmHg at 25°C

ethyl 2-(trifluoromethyl)pyrimidine-5-carboxylate Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

ethyl 2-(trifluoromethyl)pyrimidine-5-carboxylate Customs Data

HS CODE：2933599090
Customs Data：

China Customs Code:
2933599090

Overview:

2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

ethyl 2-(trifluoromethyl)pyrimidine-5-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A033000113-10g	Ethyl 2-(trifluoromethyl)pyrimidine-5-carboxylate	304693-64-9	97%	10g	$171.06	2023-09-02
Alichem	A033000113-25g	Ethyl 2-(trifluoromethyl)pyrimidine-5-carboxylate	304693-64-9	97%	25g	$345.20	2023-09-02
Fluorochem	092121-250mg	Ethyl 2-(trifluoromethyl)pyrimidine-5-carboxylate	304693-64-9	95%	250mg	￡13.00	2022-02-28
Fluorochem	092121-1g	Ethyl 2-(trifluoromethyl)pyrimidine-5-carboxylate	304693-64-9	95%	1g	￡32.00	2022-02-28
Fluorochem	092121-5g	Ethyl 2-(trifluoromethyl)pyrimidine-5-carboxylate	304693-64-9	95%	5g	￡100.00	2022-02-28
Fluorochem	092121-10g	Ethyl 2-(trifluoromethyl)pyrimidine-5-carboxylate	304693-64-9	95%	10g	￡170.00	2022-02-28
TRC	E930603-10mg	Ethyl 2-(Trifluoromethyl)pyrimidine-5-carboxylate	304693-64-9		10mg	$ 50.00	2022-06-05
TRC	E930603-50mg	Ethyl 2-(Trifluoromethyl)pyrimidine-5-carboxylate	304693-64-9		50mg	$ 65.00	2022-06-05
TRC	E930603-100mg	Ethyl 2-(Trifluoromethyl)pyrimidine-5-carboxylate	304693-64-9		100mg	$ 80.00	2022-06-05
Chemenu	CM112491-5g	ethyl 2-(trifluoromethyl)pyrimidine-5-carboxylate	304693-64-9	97%	5g	$122	2021-08-06

ethyl 2-(trifluoromethyl)pyrimidine-5-carboxylate Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:304693-64-9)ethyl 2-(trifluoromethyl)pyrimidine-5-carboxylate

Order Number:A15463

Stock Status:in Stock

Quantity:25g/10g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 16:00

Price ($):374.0/176.0

Email:sales@amadischem.com

Product Official Link

ethyl 2-(trifluoromethyl)pyrimidine-5-carboxylate Related Literature

1. Excitation energies from ground-state density-functionals by means of generator coordinates

A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
2. Embedding cyclic nitrone in mesoporous silica particles for EPR spin trapping of superoxide and other radicals†

Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
3. Distinct correlation between (CN2)x units and pores: a low-cost method for predesigned wide range control of micropore size of porous carbon†

Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
4. Dissociative dynamics of O2 on Ag(110)†

Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
5. Fe3O4 nanoclusters highly dispersed on a porous graphene support as an additive for improving the hydrogen storage properties of LiBH4†

Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

304693-64-9 (ethyl 2-(trifluoromethyl)pyrimidine-5-carboxylate) Related Products

Recommended suppliers